Cas no 2244083-45-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2244083-45-0
• MF: C₁₃H₄F₇NO₃
• MW: 355.164587974548
• CID: 5213587
• PubChem ID: 137891185
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2244083-45-0
• 2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)-1,3-difluoro-5-nitrobenzene
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H4F7NO3/c14-7-1-5(13(18,19)20)2-8(15)11(7)24-12-9(16)3-6(21(22)23)4-10(12)17/h1-4H
• InChI Key： HKSFRLMWCHZRGD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1OC1C(=CC(=CC=1F)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 355.00794012g/mol
• Monoisotopic Mass: 355.00794012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 246.7±40.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 2244083-45-0 and INDEX NAME NOT YET ASSIGNED: Recent Advances and Implications

In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. One such compound, designated as 2244083-45-0, has recently garnered significant attention due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to 2244083-45-0 and its associated product, currently referred to as INDEX NAME NOT YET ASSIGNED, highlighting their biological activity, mechanism of action, and potential clinical relevance.

Recent studies have elucidated the chemical structure of 2244083-45-0, revealing it to be a small molecule with a unique scaffold that exhibits high selectivity for specific biological targets. Preliminary in vitro assays have demonstrated its efficacy in modulating key signaling pathways implicated in various disease states, including cancer and inflammatory disorders. The compound's ability to interact with these pathways suggests its potential as a lead candidate for further drug development.

INDEX NAME NOT YET ASSIGNED, the product associated with 2244083-45-0, has been the subject of several preclinical investigations. These studies have focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic index. Notably, recent data indicate that INDEX NAME NOT YET ASSIGNED exhibits favorable bioavailability and low toxicity profiles in animal models, making it a promising candidate for translational research.

The mechanism of action of 2244083-45-0 has been further explored through advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into the compound's binding interactions with its target proteins, offering a structural basis for its observed biological effects. Such detailed mechanistic understanding is crucial for the rational design of derivatives with improved potency and specificity.

In addition to its primary therapeutic indications, emerging research suggests that 2244083-45-0 may have applications in combination therapies. Synergistic effects have been observed when the compound is co-administered with established drugs, potentially reducing the required dosages and minimizing adverse effects. These findings open new avenues for exploring its use in multi-target treatment regimens.

Despite these promising developments, challenges remain in the clinical translation of 2244083-45-0 and INDEX NAME NOT YET ASSIGNED. Issues such as scale-up synthesis, formulation stability, and long-term safety profiles need to be addressed in subsequent phases of research. Ongoing studies are focusing on these aspects to ensure the compound's viability for human trials.

In conclusion, the recent advancements in the understanding of 2244083-45-0 and INDEX NAME NOT YET ASSIGNED underscore their potential as valuable additions to the pharmaceutical pipeline. Continued research efforts are expected to further elucidate their therapeutic potential and accelerate their progression toward clinical application. This brief serves as a timely update for researchers and stakeholders in the chemical biology and pharmaceutical sectors, providing a foundation for future investigations in this promising area of drug discovery.